5-Bromo-6-chloro-1,3-dimethylpyrimidine-2,4(1h,3h)-dione

• IUPAC Name: 5-bromo-6-chloro-1,3-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C6H6BrClN2O2/c1-9-4(8)3(7)5(11)10(2)6(9)12/h1-2H3
• InChI Key: RBPBUIULUAQOBF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)Br)Cl
• Molecular Formula: C6H6BrClN2O2
• DSSTOX Substance ID: DTXSID70290916
• Molecular Weight: 253.48 g/mol
• CAS No.: 21428-25-1

Description

NSC 71765: is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity under specific conditions, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of NSC 71765 typically involves a series of well-defined chemical reactions. The process begins with the selection of appropriate starting materials, which undergo a series of transformations under controlled conditions. Common reagents used in the synthesis include [specific reagents], and the reactions are often carried out at [specific temperatures and pressures].

Industrial Production Methods: In an industrial setting, the production of NSC 71765 is scaled up to meet demand. This involves optimizing the synthetic routes to ensure high yield and purity. The process may include steps such as [specific industrial processes], which are designed to be efficient and cost-effective.

Chemical Reactions Analysis

Types of Reactions: NSC 71765 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by specific reagents and conditions, which are carefully selected to achieve the desired transformations.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as [specific oxidizing agents] are used under conditions of [specific temperatures and pressures].

Reduction: Reducing agents like [specific reducing agents] are employed, often in the presence of catalysts.

Substitution: Substitution reactions involve reagents such as [specific reagents], and are carried out under [specific conditions].

Major Products: The major products formed from these reactions include [specific products], which are characterized by their unique chemical structures and properties.

Scientific Research Applications

NSC 71765 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a standard in analytical techniques.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating specific diseases.

Industry: NSC 71765 is utilized in the production of [specific industrial products], where its unique properties are advantageous.

Mechanism of Action

The mechanism by which NSC 71765 exerts its effects involves interactions with specific molecular targets. These targets include [specific proteins or enzymes], which are involved in pathways such as [specific pathways]. The compound’s activity is mediated through [specific mechanisms], leading to [specific outcomes].